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Compound of Interest

Compound Name:

(1-

(Trifluoromethyl)cyclopropyl)metha

namine

CAS No.: 847926-83-4

Cat. No.: B1532858

Get Quote

Executive Summary: Immediate Directives
(1-(Trifluoromethyl)cyclopropyl)methanamine (CAS: 112738-68-8) represents a unique

disposal challenge due to its dual nature: it is a strained organic amine (corrosive, reactive) and

a fluorinated compound (persistent, HF-generating upon combustion).[1]

CRITICAL PROHIBITIONS:

NO DRAIN DISPOSAL: Strictly prohibited.[1] The trifluoromethyl (

) group is resistant to hydrolysis and will persist in water systems.[1]

NO ACID MIXING: Do not add to general "Acid Waste" streams.[1] The amine function will

react exothermically, and the cyclopropyl ring is susceptible to violent ring-opening in the

presence of strong Bronsted acids.
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NO STANDARD INCINERATION: Must be flagged as "Halogenated Waste" to ensure

incineration occurs in a facility equipped with hydrogen fluoride (HF) scrubbers.[1]

Chemical Profile & Hazard Identification
Effective disposal begins with accurate identification.[1] This compound is a high-value building

block often used as a bioisostere in drug development.[1] Its disposal profile is dictated by the

flammability of the amine and the thermal stability of the carbon-fluorine bonds.[1]

Table 1: Physicochemical & Regulatory Data
Parameter Specification Operational Implication

Chemical Name

(1-

(Trifluoromethyl)cyclopropyl)m

ethanamine

Official manifest name.

CAS Number
112738-68-8 (Free

Base)1783418-59-6 (HCl Salt)

Verify specific form before

disposal.[1]

Molecular Formula
High Fluorine content (~40%

by mass).[1]

Physical State
Liquid (Free Base) / Solid

(Salt)

Determines waste container

type.[1]

UN Number
UN 2734 (Polyamines, liquid,

corrosive, flammable, n.o.s.)

Required for transport labeling.

[1]

RCRA Waste Codes
D001 (Ignitable), D002

(Corrosive)

US EPA classification for

hazardous waste.[1]

GHS Hazards
H226 (Flammable), H314 (Skin

Corr.[1] 1B)

Requires flame-resistant PPE

and fume hood handling.[1]

Operational Disposal Workflow
The following decision matrix is designed to prevent cross-contamination of waste streams and

ensure regulatory compliance.

Phase A: Segregation & Stabilization
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The Scientific Logic: Standard organic waste streams are often incinerated at temperatures

sufficient for hydrocarbons but insufficient to safely manage high loads of fluorinated

compounds.[1] Furthermore, the combustion of the

group generates Hydrogen Fluoride (HF) and Carbonyl Fluoride (

).[1] If sent to a non-halogenated incinerator, these byproducts can corrode the combustion
chamber and bypass standard scrubbers, leading to toxic emissions.

Protocol:

Select Container: Use High-Density Polyethylene (HDPE) carboys.[1] Glass is acceptable

but poses a breakage risk.[1] Avoid metal containers due to the corrosive amine nature.[1]

Segregate:

Stream A (Halogenated Organics): This is the ONLY correct stream.[1]

Incompatibility Check: Ensure the carboy does not contain strong acids (

,

), acid chlorides, or strong oxidizers (

,

).[1]

Dilution (Optional but Recommended): If disposing of the pure free base, dilute to <10%

concentration using a compatible solvent (e.g., Ethanol or Dichloromethane) to reduce

flammability and corrosivity risks during transport.[1]

Phase B: Labeling & Handover
Labeling Requirement: The tag must explicitly state:
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"FLAMMABLE, CORROSIVE, HALOGENATED ORGANIC WASTE" Contains: (1-

(Trifluoromethyl)cyclopropyl)methanamine

Disposal Decision Matrix (Visualization)
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Waste Generation:
(1-(Trifluoromethyl)cyclopropyl)methanamine

Identify Physical State

Solid (HCl Salt)

Liquid (Free Base)

Dissolve in Compatible Solvent
(e.g., MeOH, DCM)

CRITICAL DECISION:
Select Waste Stream

General Organic Waste
(Non-Halogenated)

PROHIBITED

Halogenated / Fluorinated
Organic Waste

REQUIRED

STOP: Do NOT mix with
Acids or Oxidizers

Label: UN 2734
'Flammable, Corrosive, Halogenated'

High-Temp Incineration
with HF Scrubbing

Click to download full resolution via product page
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Figure 1: Decision logic for the safe segregation and disposal of trifluoromethyl-substituted

amines.

Emergency Spill Procedures
In the event of a spill outside of containment, immediate action is required to prevent exposure

and infrastructure damage.

Evacuate & Ventilate: The free base is volatile and corrosive.[1] Clear the area.

PPE: Full face shield, nitrile gloves (double gloved), and lab coat.[1] Respiratory protection

(ABEK filter) is required if outside a fume hood.[1]

Containment:

Do NOT use water initially.[1][2] Water may spread the hydrophobic liquid.[1]

Absorb: Use dry sand, vermiculite, or a commercial "Organic/Basic" spill kit.[1]

Neutralization: If available, treat the absorbed spill with a weak acid neutralizer (e.g., Citric

Acid powder) only after the bulk liquid is absorbed, to minimize thermal reaction.[1]

Disposal of Spill Debris: Collect all absorbent material into a wide-mouth jar. Label as

"Hazardous Waste: Amine Contaminated Debris (Fluorinated)."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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